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Compound of Interest

Compound Name: Cyclotetradecane

Cat. No.: B1198814

Application Notes and Protocols for
Cyclotetradecane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of
cyclotetradecane. The information is intended to minimize risks and ensure the integrity of the
compound for research and development purposes.

Compound Information

Cyclotetradecane is a saturated cycloalkane with the molecular formula Ci1aHzs.[1] It is a solid
at room temperature and has potential applications in various fields of chemical synthesis and
materials science.[1] Due to its nature as a research chemical, a thorough understanding of its
properties and associated hazards is essential for safe handling.

Table 1: Physical and Chemical Properties of Cyclotetradecane
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Property Value
Molecular Formula Cis4H2s
Molecular Weight 196.37 g/mol [1]
Appearance Solid[1]

Melting Point 56.2 °C[1]

280.00 to 281.00 °C @ 760.00 mm Hg

Boiling Point ]
(estimated)[2]
Vapor Pressure 0.006000 mmHg @ 25.00 °C (estimated)[2]
Flash Point 236.00 °F (113.10 °C) (estimated)[2]
- Soluble in alcohol; 0.01136 mg/L in water @ 25
Solubility )
°C (estimated)[2]
CAS Number 295-17-0[1]

Hazard Identification and Safety Precautions

While comprehensive toxicological data for cyclotetradecane is not fully established, it is
prudent to handle it with care, assuming potential hazards based on general chemical safety
principles. Some sources indicate that it is not classified as a hazardous substance. However,
for a related compound, 1,4,8,11-Tetraaza-cyclotetradecane-5,12-dione, irritation to the skin,
eyes, and respiratory system is noted. Therefore, minimizing exposure is a critical safety
measure.

2.1 Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
» Body Protection: Wear a lab coat.

o Respiratory Protection: Not generally required unless generating dust or aerosols. If so, use
a certified respirator.
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2.2 General Handling Precautions

Avoid direct contact with skin, eyes, and clothing.

Do not breathe dust or vapor.

Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Experimental Protocols

3.1 General Weighing and Handling of Solid Cyclotetradecane

This protocol outlines the general procedure for safely weighing and handling solid
cyclotetradecane in a laboratory setting.

e Preparation:
o Ensure the work area (chemical fume hood) is clean and uncluttered.

o Assemble all necessary equipment: chemical-resistant gloves, safety goggles, lab coat,
spatula, weighing paper or boat, and a calibrated analytical balance.

o Confirm the availability of a safety shower and eyewash station.[3]

e Procedure:

[¢]

Don the appropriate PPE.

[¢]

Place a clean weighing paper or boat on the analytical balance and tare.

[e]

Carefully open the container of cyclotetradecane inside the fume hood to minimize
inhalation of any dust.

[e]

Using a clean spatula, transfer the desired amount of cyclotetradecane to the weighing
paper. Avoid generating dust.
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o Once the desired mass is obtained, securely close the cyclotetradecane container.

o Transfer the weighed compound to the reaction vessel or for further use.

e Post-Handling:

o

Clean any spills immediately following the spill response protocol.

[¢]

Clean the spatula and work area.

[e]

Dispose of contaminated weighing paper and gloves in the appropriate chemical waste
container.

[¢]

Wash hands thoroughly.

3.2 Spill Response Protocol

In the event of a spill, follow these steps:

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
e Ventilate: Ensure the area is well-ventilated.

e Contain: For a solid spill, carefully sweep or scoop up the material and place it into a
designated waste container.[3] Avoid generating dust. For a solution, absorb with an inert
material like vermiculite or sand and place in a closed container for disposal.[3]

o Clean: Wash the spill site with soap and water after the material has been removed.[3]
» Dispose: Dispose of the waste according to local, state, and federal regulations.
3.3 First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water.[3] If
irritation persists, seek medical attention.
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.[3]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[3]

Storage Procedures

o Store in a tightly closed container.[3]
e Keep in a cool, dry, and well-ventilated area.[3]
o Store away from incompatible materials such as strong oxidizing agents.[4]

e Avoid sources of ignition.[3]

Disposal

Dispose of cyclotetradecane and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[3] Dissolving the material in a
combustible solvent and burning it in a chemical incinerator with an afterburner and scrubber is
a possible disposal method.[3]

Diagrams
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Post-Handling
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Caption: General workflow for safely handling solid chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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